Teneligliptin-d8 Carboxylic Acid

Specification

• Molecular Formula: C₁₉H₁₇D₈N₅O₂
• Molecular Weight: 363.48

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

Teneligliptin-d8 Carboxylic Acid appears as a powder with high purity standards, typically exceeding 98%. As a research compound, its physical properties are carefully controlled to ensure consistency in experimental applications. The compound contains deuterium atoms strategically positioned to maintain the functional characteristics of the original molecule while providing the isotopic advantages needed for analytical studies.

Molecular Properties

The following table summarizes the key molecular properties of Teneligliptin-d8 Carboxylic Acid:

Property	Value
Molecular Formula	C19H17D8N5O2
Molecular Weight	363.48 g/mol
CAS Number	Not Available (N/A)
Physical State	Powder
Purity	>98%
Solubility	Soluble in Chloroform, Dichloromethane, DMSO

Note: There appears to be a discrepancy in the reported molecular weight across sources, with one source indicating 327.23 g/mol.

Structural Analysis

Teneligliptin-d8 Carboxylic Acid maintains the core structure of Teneligliptin Carboxylic Acid but incorporates eight deuterium atoms (D8). The base structure includes a pyrrolidine ring with a carboxylic acid group, connected to a piperazine ring, which in turn links to a 3-methyl-1-phenyl-1H-pyrazole group. The deuterium atoms replace specific hydrogen atoms in the molecule, creating a compound with identical chemical behavior but distinguishable mass spectrum characteristics that are valuable in analytical studies.

Relationship to Teneligliptin

Teneligliptin Overview

Teneligliptin belongs to the dipeptidyl peptidase-4 inhibitors class of drugs used for the treatment of type 2 diabetes mellitus. It functions by inhibiting the DPP-4 enzyme, which normally degrades incretin hormones. By protecting these hormones, Teneligliptin helps maintain elevated levels of insulin while suppressing glucagon release, ultimately improving glycemic control in patients with type 2 diabetes.

Research Applications

Current Research Directions

Metabolic Pathway Elucidation

Deuterated compounds like Teneligliptin-d8 Carboxylic Acid play a crucial role in delineating metabolic pathways with greater accuracy. By using this compound in metabolism studies, researchers can better understand the biotransformation processes that Teneligliptin undergoes in the body. This knowledge provides insights into the drug's efficacy and safety profiles, which is essential for optimizing treatment strategies for type 2 diabetes.